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CAS No.: 2297599-09-6

Cat. No.: B3000036

Get Quote

Executive Summary

3,3-Difluoro-1-hydroxy-cyclobutanecarboxylic acid (CAS 2297599-09-6) is a specialized
fluorinated building block used in modern medicinal chemistry. It serves as a conformationally
restricted, metabolically stable bioisostere for alpha-hydroxy acids and related polar motifs.
This guide details its physicochemical profile, synthetic methodology via the cyanohydrin route,
and strategic applications in drug design, specifically focusing on its role in modulating pKa and
blocking metabolic soft spots.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]

This compound combines a strained cyclobutane ring with a gem-difluoro motif and an alpha-
hydroxy acid functionality. The fluorine atoms at the C3 position exert a strong electron-
withdrawing inductive effect ($ -1 $), which significantly lowers the pKa of the carboxylic acid
compared to the non-fluorinated analog, while the hydroxyl group provides a handle for
hydrogen bonding or further functionalization.
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Property Data

CAS Number 2297599-09-6

IUPAC Name 3,3-Difluoro-1-hydroxycyclobutane-1-carboxylic
acid

Molecular Formula

Molecular Weight 152.10 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in MeOH, DMSO, THF; Moderate in
~3.2 — 3.5 (Lower than typical aliphatic acids

pKa (Predicted) due to

-fluorine effect)

LogP (Predicted) ~0.5 — 0.8 (Fluorine increases lipophilicity vs.
0 redicte
J hydroxy-cyclobutane)

Structural Identifiers
« SMILES:OC1(CC(F)(F)C1)C(=0)O

e InChl:InChl=1S/C5H6F203/c6-4(7)1-5(10,2-4)3(8)9/h10H,1-2H2,(H,8,9)
o Key Structural Features:
o Gem-difluoro group (

): Metabolic blocker; inductive electron withdrawal.

o Quaternary Center (C1): Prevents racemization (achiral if symmetric, but the molecule has
a plane of symmetry); restricts conformation.

Synthetic Methodology: The Cyanohydrin Route
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The most robust and scalable synthesis for 1-hydroxy-cyclobutanecarboxylic acids typically
proceeds via the addition of a cyanide source to the corresponding ketone, followed by
hydrolysis. For the 3,3-difluoro derivative, the starting material is 3,3-difluorocyclobutanone.

Experimental Workflow
Step 1. Formation of the Cyanohydrin

The reaction of 3,3-difluorocyclobutanone with trimethylsilyl cyanide (TMSCN) is preferred over
HCN gas for safety and yield. Zinc iodide (

) acts as a Lewis acid catalyst.

e Reagents: 3,3-Difluorocyclobutanone, TMSCN (1.2 equiv),
(cat.),
or THF.

e Conditions:

, 2-4 hours.

e Mechanism: Nucleophilic attack of the cyanide ion on the carbonyl carbon. The gem-difluoro
group at C3 creates a dipole that may slightly deactivate the ketone electrophilically, but the
reaction generally proceeds with high conversion.

Step 2: Acid Hydrolysis

The intermediate silyl ether or free cyanohydrin is hydrolyzed using concentrated mineral acid.
This step converts the nitrile (

) to the carboxylic acid (
) and cleaves the TMS group.

e Reagents: Conc.

or

(6M to 12M).
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e Conditions: Reflux (

), 4-12 hours.

e Workup: The product is extracted into ethyl acetate or ether. Due to its high polarity and
water solubility, "salting out” with NaCl is often required during extraction.

Visualization of Synthesis Pathway

| o 1
HCI (conc.)
3,3-Difluorocyclobutanone T’\lggs/leggltz (;?t.) Intermediate: Reﬂrl\ll)l(-if(_tlth Target:
' (Prec{lrsor) : 2 P 1-TMS-oxy-3,3-difluoro- 4—)—> 3,3-Difluoro-1-hydroxy-
cyclobutanecarbonitrile cyclobutanecarboxylic acid

Click to download full resolution via product page

Figure 1: Standard synthetic route via cyanohydrin formation and acid hydrolysis.

Structural Characterization (Spectroscopy)[4]

Validating the structure requires confirming the presence of the quaternary center and the gem-
difluoro motif.

Nuclear Magnetic Resonance (NMR)[3][4][5]

o NMR: This is the most diagnostic tool.

o Expect a singlet or a AB quartet (if the environment is chiral or conformationally locked,
though typically averaged in solution) around -80 to -100 ppm.

o The absence of vicinal proton coupling (H-F) simplifies the spectrum compared to mono-
fluoro analogs, but long-range coupling (
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) to the methylene protons is common.
e NMR:
o Methylene Protons (
and
): These will appear as a complex multiplet (approx.
2.5 - 3.2 ppm) due to coupling with the fluorine atoms (
)-
o Hydroxyl Proton: Broad singlet, chemical shift is concentration-dependent (typically
4.0 - 6.0 ppm in
).
e NMR:
o Carbonyl (
). ~175 ppm.[1]
o C3(
): Triplet (
) around 115-125 ppm.

o C1 (Quaternary): Distinct singlet or weak multiplet around 70-75 ppm.

Medicinal Chemistry Applications
Bioisosterism and Design Rationale

Researchers utilize 3,3-difluoro-1-hydroxy-cyclobutanecarboxylic acid to replace traditional
alpha-hydroxy acids (like glycolic or lactic acid moieties) or even amino acid residues.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/synthesis/3-3-difluorocyclobutanecarboxylic-acid.htm
https://www.benchchem.com/product/b3000036/docs?utm_src=pdf-body#technical-guide-3-3-difluoro-1-hydroxy-cyclobutanecarboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3000036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Metabolic Stability: The C3 position in cyclobutane is a common site for oxidative metabolism
(hydroxylation). Installing a gem-difluoro group blocks this "soft spot,” extending the half-life (

) of the drug candidate.

 Acidity Modulation: The electron-withdrawing fluorines lower the pKa of the carboxylic acid.
This can increase the fraction of the molecule that is ionized at physiological pH, potentially
altering solubility and protein binding affinity.

o Conformational Restriction: The cyclobutane ring locks the relative orientation of the hydroxyl
and carboxyl groups, reducing entropy penalties upon binding to a target enzyme or
receptor.

Decision Logic for Scaffold Selection

Challenge:

Lead compound has metabolic instability
or poor potency

Strategy:
Incorporate Fluorinated Scaffold

N

Option A: 3,3-Difluorocyclobutane Option B: 3,3-Difluoro-1-hydroxy-
(No OH) cyclobutanecarboxylic acid
Result: Result:

Blocks metabolism AND
provides OH for H-bonding
(High Target Affinity)

Blocks metabolism
but lacks H-bond donor

Click to download full resolution via product page

Figure 2: Decision tree for selecting the 1-hydroxy-3,3-difluoro scaffold in lead optimization.

Handling and Safety
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» Hazard Classification: Irritant (Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3).

o Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and a lab coat.
Handle within a chemical fume hood to avoid inhalation of dust.

» Storage: Store in a cool, dry place. Keep container tightly closed. Hydroscopic nature is
possible due to the hydroxy acid functionality; desiccated storage is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 3,3-Difluoro-1-hydroxy-
cyclobutanecarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3000036/docs#technical-guide-3-3-difluoro-1-
hydroxy-cyclobutanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3000036/docs#technical-guide-3-3-difluoro-1-hydroxy-cyclobutanecarboxylic-acid
https://www.benchchem.com/product/b3000036/docs#technical-guide-3-3-difluoro-1-hydroxy-cyclobutanecarboxylic-acid
https://www.benchchem.com/product/b3000036/docs#technical-guide-3-3-difluoro-1-hydroxy-cyclobutanecarboxylic-acid
https://www.benchchem.com/product/b3000036/docs#technical-guide-3-3-difluoro-1-hydroxy-cyclobutanecarboxylic-acid
https://www.benchchem.com/product/b3000036?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3000036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

